Cas no 1019095-09-0 (N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide)

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide is a sulfonamide-based compound featuring a thiolane-1,1-dioxide moiety and a 3,5-dimethylpyrazole core. Its molecular structure confers stability and potential bioactivity, making it suitable for pharmaceutical and agrochemical research applications. The acetamide group enhances solubility and bioavailability, while the sulfonamide linkage offers versatility for further functionalization. The 1,1-dioxothiolane component may contribute to metabolic stability and selective binding properties. This compound is of interest for its potential as a scaffold in drug discovery, particularly in targeting enzymes or receptors where sulfonamide derivatives are active. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.
N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide structure
1019095-09-0 structure
Product Name:N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide
CAS No:1019095-09-0
MF:C17H22N4O5S2
MW:426.510381221771
CID:5855720
PubChem ID:44044762
Update Time:2025-05-28

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[[[3,5-dimethyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazol-4-yl]sulfonyl]amino]phenyl]-
    • N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide
    • F2494-0056
    • AKOS024652531
    • 1019095-09-0
    • N-[4-[[1-(1,1-dioxothiolan-3-yl)-3,5-dimethylpyrazol-4-yl]sulfonylamino]phenyl]acetamide
    • N-(4-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido)phenyl)acetamide
    • Inchi: 1S/C17H22N4O5S2/c1-11-17(12(2)21(19-11)16-8-9-27(23,24)10-16)28(25,26)20-15-6-4-14(5-7-15)18-13(3)22/h4-7,16,20H,8-10H2,1-3H3,(H,18,22)
    • InChI Key: IMNBZIGGQVAOEW-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(NS(C2=C(C)N(C3CCS(=O)(=O)C3)N=C2C)(=O)=O)C=C1)(=O)C

Computed Properties

  • Exact Mass: 426.10316216g/mol
  • Monoisotopic Mass: 426.10316216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 781
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • pka: 7.58±0.50(Predicted)

N-{4-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,5-dimethyl-1H-pyrazole-4-sulfonamido]phenyl}acetamide Pricemore >>

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